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Compound Name: Chloraniformethan

Cat. No.: B1217149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Chloraniformethan, a formamide fungicide, has been a subject of interest in the study of crop

protection. This technical guide provides a comprehensive overview of its chemical identity,

physicochemical properties, and fungicidal characteristics. While detailed experimental

protocols for its synthesis and a precise, visualized mechanism of action are not extensively

documented in publicly accessible literature, this guide consolidates the available information

to serve as a foundational resource for the scientific community.

Chemical Identity and Nomenclature
Chloraniformethan is the common name for the chemical compound with the systematic

IUPAC name N-[(RS)-2,2-2-trichloro-1-(3,4-dichloroanilino)ethyl]formamide.[1][2] It is a racemic

mixture, indicating the presence of both (R) and (S) enantiomers.[2][3]

A comprehensive list of its synonyms and identifiers is provided below for clear identification

and cross-referencing in research and documentation.
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Identifier Type Identifier

IUPAC Name
N-[(RS)-2,2,2-trichloro-1-(3,4-

dichloroanilino)ethyl]formamide

CAS Name
N-[2,2,2-trichloro-1-[(3,4-

dichlorophenyl)amino]ethyl]formamide

CAS Registry Number 20856-57-9

Synonyms

Chloraniforméthane (French),

Хлораниформетан (Russian), BAY 79770,

Imugan, Milfaron

Molecular Formula C₉H₇Cl₅N₂O

InChI

InChI=1S/C9H7Cl5N2O/c10-6-2-1-5(3-

7(6)11)16-8(15-4-17)9(12,13,14)/h1-4,8,16H,

(H,15,17)

InChIKey REEFSLKDEDEWAO-UHFFFAOYSA-N

SMILES C1=CC(=C(C=C1NC(C(Cl)(Cl)Cl)NC=O)Cl)Cl

Physicochemical Properties
Available data on the physicochemical properties of Chloraniformethan is limited. The

following table summarizes the known quantitative information.
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Property Value

Molecular Weight 336.43 g/mol [3][4]

Physical State Information not available

Melting Point Information not available

Boiling Point Information not available

Water Solubility Moderately soluble[2]

Vapor Pressure Volatile[2]

LogP (Octanol-Water Partition Coefficient) 5.1 (Predicted)[5]

Experimental Protocols
Synthesis of Chloraniformethan
A detailed, step-by-step experimental protocol for the synthesis of N-[(RS)-2,2,2-trichloro-1-

(3,4-dichloroanilino)ethyl]formamide is not readily available in the reviewed literature. However,

a plausible synthetic route can be inferred from general organic chemistry principles and

procedures for analogous compounds. A potential approach involves the reaction of 3,4-

dichloroaniline with chloral (trichloroacetaldehyde) to form an intermediate, which is then

treated with formamide or a related formylating agent.

A general procedure for the synthesis of related N-(2,2,2-trichloro-1-hydroxyethyl)aldimines

involves the reaction of an aldehyde, chloral, and ammonium acetate.[6] While not a direct

protocol for Chloraniformethan, this suggests a potential starting point for developing a

synthetic method.

Fungicidal Activity Assay
Standardized methods for assessing the fungicidal activity of compounds like

Chloraniformethan are crucial for reproducible research. A common approach is the

determination of the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal

Concentration (MFC).

A generalized protocol for determining MIC and MFC:
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Inoculum Preparation: A standardized suspension of the target fungal species is prepared in

a suitable broth medium.

Serial Dilution: The test compound (Chloraniformethan) is serially diluted in the broth

medium in a microtiter plate.

Inoculation: Each well of the microtiter plate is inoculated with the fungal suspension.

Incubation: The plate is incubated under conditions optimal for fungal growth.

MIC Determination: The MIC is determined as the lowest concentration of the compound that

visibly inhibits fungal growth.

MFC Determination: An aliquot from the wells showing no growth is subcultured onto an agar

plate without the test compound. The MFC is the lowest concentration that results in no

fungal growth on the agar plate, indicating a 99.9% killing of the initial inoculum.[7]

Mechanism of Action
The specific molecular mechanism of action for Chloraniformethan is not well-elucidated in

the available literature. As a formamide fungicide, its mode of action may involve interference

with key cellular processes in fungi. Many fungicides act by inhibiting specific enzymes or

disrupting cellular structures.

Given the lack of specific pathway information for Chloraniformethan, a generalized workflow

for investigating the mode of action of a novel fungicide is presented below. This logical

workflow can guide researchers in identifying the potential cellular targets of

Chloraniformethan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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